Cas no 2248361-52-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate
• CAS No: 2248361-52-4
• MF: C₁₈H₁₁NO₆
• MW: 337.283045053482
• CID: 5856837
• PubChem ID: 165726792
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517443
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate
• 2248361-52-4

• Inchi： 1S/C18H11NO6/c20-15-12-7-3-4-8-13(12)16(21)19(15)25-18(23)14-9-10-5-1-2-6-11(10)17(22)24-14/h1-8,14H,9H2
• InChI Key： MKAQMCCWODIFMA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 337.05863707g/mol
• Monoisotopic Mass: 337.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-Oxo-3,4-Dihydro-1H-2-Benzopyran-3-Carboxylate: A Comprehensive Overview

The compound CAS No. 2248361-52-4, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its potential applications in drug development and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its compatibility with bioactive molecules.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed cutting-edge techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure. The findings reveal that the compound exhibits a high degree of stability under various conditions, making it suitable for use in demanding environments. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and drug delivery systems.

The structural features of 1,3-dioxo and benzopyran moieties contribute significantly to the compound's reactivity and selectivity. These features enable it to participate in a wide range of chemical transformations, including nucleophilic substitutions and condensation reactions. Researchers have demonstrated that the compound can act as a versatile building block in organic synthesis, facilitating the construction of complex molecular architectures with precision.

In terms of applications, this compound has shown promise in the pharmaceutical industry. Its ability to modulate enzyme activity and interact with biological systems makes it a valuable candidate for drug discovery programs. Recent studies have explored its potential as an inhibitor of key enzymes involved in disease pathways, such as kinases and proteases. The results indicate that the compound exhibits potent inhibitory activity without significant cytotoxicity, suggesting its potential as a lead molecule for therapeutic development.

Beyond pharmacology, this compound has also found applications in materials science. Its unique optical properties make it an attractive candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into device architectures can enhance their efficiency and stability under operational conditions. This dual functionality underscores the versatility of the compound across multiple disciplines.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods have enabled researchers to streamline the synthesis pathway, reducing production costs and improving scalability. These developments are expected to facilitate broader industrial adoption of the compound in the near future.

In conclusion, CAS No. 2248361-52-based compounds represent a promising class of materials with diverse applications across chemistry and related fields. Ongoing research continues to uncover new insights into their properties and potential uses, paving the way for innovative solutions in drug development, materials science, and beyond.